![molecular formula C21H28N2O2 B3891167 4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine](/img/structure/B3891167.png)
4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine
Overview
Description
4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine, also known as FUB-APINACA, is a synthetic cannabinoid that has gained popularity in the scientific research community due to its potential therapeutic properties. This compound is a derivative of the indazole family and has a similar structure to other synthetic cannabinoids such as JWH-018 and AM-2201.
Mechanism of Action
4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine acts as a potent agonist of CB1 and CB2 receptors, which are found throughout the body and are involved in the regulation of various physiological processes. When this compound binds to these receptors, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the regulation of pain, inflammation, and anxiety. It has also been found to have neuroprotective properties, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine in scientific research is its high potency and selectivity for CB1 and CB2 receptors, which allows for precise control over its effects. However, one of the limitations of using this compound is its potential for abuse and dependence, which can make it difficult to study in a controlled laboratory setting.
Future Directions
There are several future directions for the study of 4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine, including its potential for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to determine the long-term effects of this compound on the body and its potential for abuse and dependence. Finally, the development of new synthetic cannabinoids with improved therapeutic properties may lead to the discovery of more effective treatments for a variety of medical conditions.
Scientific Research Applications
4-{1-[2-(5-methyl-2-furyl)benzyl]-3-piperidinyl}morpholine has been studied extensively in scientific research for its potential therapeutic properties. It has been found to have high affinity for CB1 and CB2 receptors, which are involved in the regulation of pain, inflammation, and anxiety. This compound has also been shown to have neuroprotective properties, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
4-[1-[[2-(5-methylfuran-2-yl)phenyl]methyl]piperidin-3-yl]morpholine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2/c1-17-8-9-21(25-17)20-7-3-2-5-18(20)15-22-10-4-6-19(16-22)23-11-13-24-14-12-23/h2-3,5,7-9,19H,4,6,10-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPMGESNVFQYLOP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C2=CC=CC=C2CN3CCCC(C3)N4CCOCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.